Cas no 2460750-78-9 (2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid)

• Product Name: 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid
• CAS No: 2460750-78-9
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• MDL: MFCD32702966
• CID: 5670300
• PubChem ID: 155820639
• Update Time: 2025-11-01

2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5-Chlorothiophen-2-yl)methyl-(2-methylpropyl)amino]-3-oxopropanoic acid
• EN300-26982529
• 2460750-78-9
• 2-{[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)carbamoyl}acetic acid
• 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid

• MDL： MFCD32702966
• Inchi： 1S/C12H16ClNO3S/c1-8(2)6-14(11(15)5-12(16)17)7-9-3-4-10(13)18-9/h3-4,8H,5-7H2,1-2H3,(H,16,17)
• InChI Key： JIGDAVJJZHFUNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN(C(CC(=O)O)=O)CC(C)C)S1

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid

Introduction to 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid (CAS No. 2460750-78-9)

2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid, identified by its CAS number 2460750-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiophene ring substituted with a chloro group, an acetic acid moiety, and a carbamoyl group linked to a branched alkyl chain. The unique combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation in drug discovery and molecular biology applications.

The structural composition of 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid is highly relevant to the development of novel therapeutic agents. The presence of the thiophene ring is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity. Thiophenes and their analogs have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The chloro substituent on the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks and facilitating further chemical modifications. This property is crucial in medicinal chemistry, where such reactivity allows for the synthesis of more complex derivatives with tailored pharmacological profiles.

The carbamoyl group in the molecule serves as a key pharmacophore, contributing to the compound's ability to interact with biological targets. Carbamoyl-containing compounds are known for their role in modulating enzyme activity and receptor binding. In particular, the methyl(2-methylpropyl) side chain attached to the carbamoyl group introduces steric bulk and lipophilicity, which can influence the compound's solubility and bioavailability. These structural features are critical in determining how the molecule behaves within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid with greater accuracy. By leveraging machine learning algorithms and large-scale databases, scientists can identify possible binding interactions with target proteins and enzymes. For instance, studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in disease pathways. Such insights are derived from virtual screening experiments that simulate the compound's interaction with known biological targets, providing a rational basis for further experimental validation.

In vitro studies have begun to explore the pharmacological potential of CAS No. 2460750-78-9. Initial findings indicate that this compound demonstrates moderate affinity for specific protein targets, suggesting its utility as a lead compound for drug development. The thiophene ring and its substituents appear to play a pivotal role in mediating these interactions, likely through hydrophobic and electrostatic forces. Additionally, the acetic acid moiety may contribute to membrane permeability, enhancing cellular uptake—a critical factor for drug efficacy.

The synthesis of 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. These techniques not only improve reaction efficiency but also allow for the introduction of additional modifications at strategic positions within the molecule.

Future research directions may focus on derivatizing CAS No. 2460750-78-9 to enhance its pharmacological properties. For example, modifications to the alkyl side chain could alter its lipophilicity or metabolic stability, while changes to the thiophene ring might expand its spectrum of biological activity. Such modifications are guided by structure-activity relationship (SAR) studies, which systematically evaluate how small changes in molecular structure affect biological outcomes.

The broader significance of compounds like 2-{(5-chlorothiophen-2-yl)methyl(2-methylpropyl)carbamoyl}acetic acid lies in their potential contribution to addressing unmet medical needs. As drug discovery efforts continue to evolve, there is an increasing demand for innovative molecules with unique chemical profiles. The combination of heterocyclic scaffolds like thiophene derivatives with functional groups such as carbamoyl moieties provides a rich foundation for developing next-generation therapeutics.

In conclusion,CAS No. 2460750-78-9 represents a promising candidate for further exploration in pharmaceutical research. Its intricate structure offers numerous possibilities for functionalization and optimization, making it a valuable asset in the quest for novel therapeutic agents. As computational tools and synthetic methodologies advance，the potential applications of this compound are likely to expand，contributing significantly to advancements in medicine and biotechnology.